Cas no 686736-13-0 (N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide)

• Product Name: N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide
• CAS No: 686736-13-0
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 6284304
• PubChem ID: 3381125
• Update Time: 2025-10-25

N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide
• N-[2-(1-ethylbenzimidazol-2-yl)ethyl]benzamide
• Z57841849
• 686736-13-0
• IDI1_004657
• HMS1385O02
• N-[2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethyl]benzamide
• N-(2-(1-ethyl-1H-benzo[d]imidazol-2-yl)ethyl)benzamide
• AKOS001777368
• F0585-0822
• ChemDiv2_005942

• Inchi： 1S/C18H19N3O/c1-2-21-16-11-7-6-10-15(16)20-17(21)12-13-19-18(22)14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,19,22)
• InChI Key： PWMGBXLRFOPLOR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCCC1=NC2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.9Ų

Additional information on N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide

Comprehensive Overview of N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide (CAS No. 686736-13-0)

N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide, with the CAS number 686736-13-0, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound belongs to the benzodiazole class, which is known for its diverse pharmacological and industrial uses. The presence of both benzamide and benzodiazole moieties in its structure makes it a subject of interest for researchers exploring novel chemical entities.

One of the key reasons for the growing interest in N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide is its potential role in drug discovery and material science. The compound's molecular framework allows for interactions with various biological targets, making it a candidate for the development of new therapeutic agents. Additionally, its fluorescence properties have been explored for applications in sensors and imaging technologies, aligning with the current trend of integrating organic compounds into advanced technological solutions.

In the context of synthetic chemistry, CAS 686736-13-0 serves as a valuable intermediate. Its synthesis involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have highlighted the importance of optimizing solvent systems and catalysts to enhance the efficiency of its production. This aligns with the broader industry focus on green chemistry and sustainable synthesis, which are hot topics in contemporary chemical research.

The physicochemical properties of N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide also make it a subject of interest for computational chemistry studies. Molecular modeling and density functional theory (DFT) calculations have been employed to predict its behavior in various environments, providing insights into its stability and reactivity. Such studies are crucial for designing derivatives with improved performance, a trend that resonates with the increasing use of AI-driven drug design and computational tools in modern chemistry.

From an industrial perspective, the demand for specialty chemicals like CAS 686736-13-0 is on the rise, driven by advancements in pharmaceuticals, agrochemicals, and electronics. The compound's versatility underscores its potential to address challenges in these sectors, particularly in the development of high-performance materials and bioactive molecules. This aligns with the global shift toward innovation-driven economies and the search for next-generation chemicals.

In conclusion, N-2-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethylbenzamide (CAS 686736-13-0) represents a fascinating area of research with broad implications across multiple disciplines. Its unique structure, coupled with its potential applications, positions it as a compound of significant scientific and industrial value. As research continues to uncover new uses for this molecule, it is likely to remain a focal point in the fields of medicinal chemistry, materials science, and beyond.